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Compound Name: Dibutylammonium Acetate

Cat. No.: B050536

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutylammonium Acetate (DBAA) is a quaternary ammonium salt that serves as a versatile
compound in various research and industrial applications. With the CAS Number 19070-91-8, it
Is recognized for its utility as an ion-pairing agent and a phase transfer catalyst.[1] Its
application is particularly prominent in analytical chemistry, specifically as a mobile phase
additive in High-Performance lon-Pair Chromatography (HPIPC) and Liquid Chromatography-
Mass Spectrometry (LC-MS) for the separation and quantification of molecules such as
intracellular nucleotides and bile acid conjugates.[1] DBAA's ability to enhance reaction rates
and yields also makes it valuable in organic synthesis for pharmaceuticals and agrochemicals.

Physical and Chemical Properties

The fundamental physical and chemical properties of Dibutylammonium Acetate are
summarized below. It is important to note that many commercially available sources provide
this compound as a solution, typically around 0.5 M in water, and some properties are reported
for this form.[2]
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Property

Value

Source(s)

CAS Number

19070-91-8

[11(31[4]

Molecular Formula

C10H23NO:2 or CsH19N-C2H402

[4105](6]

Molecular Weight 189.30 g/mol [5][6]
Clear, colorless liquid (as a

Appearance _ [3]
~0.5 mol/L aqueous solution)

Solubility Soluble in water

Refractive Index

n20/D 1.348 (for 0.5 M solution
in H20)

Melting Point Data not available [2][3]

Boiling Point Data not available [2]
Data for aqueous solutions

Density have been measured across [7]
temperatures.
Specific value not readily

pKa

available.

Experimental Protocols for Property Determination

The determination of physical properties requires precise experimental methodologies. Below

are protocols relevant to the characterization of Dibutylammonium Acetate and similar ionic

liquids.

Determination of Density and Speed of Sound

This protocol is based on the methodology used for aqueous binary solutions of

dibutylammonium-based ionic liquids.[7]

o Objective: To simultaneously measure the density and speed of sound of Dibutylammonium

Acetate solutions at various temperatures.
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e Instrumentation: An Anton Paar densimeter (Model DSA 5000) or equivalent, equipped with
an oscillating U-tube for density measurement and a pulse-echo sensor for speed of sound
measurement.[7] The instrument should have temperature control via internal Peltier
elements with an accuracy of £0.01 K.[7]

e Procedure:

[¢]

Prepare aqueous solutions of Dibutylammonium Acetate at the desired concentrations.
o Calibrate the densimeter using dry air and ultra-pure water at atmospheric pressure.

o Inject the sample solution into the measurement cells of the instrument.

o Set the initial temperature (e.g., 293.15 K). Allow the system to stabilize.

o Record the density and speed of sound measurements.

o Increase the temperature in defined increments (e.g., 5 K steps) up to the final desired
temperature (e.g., 323.15 K).[7]

o Repeat the measurements at each temperature increment, ensuring thermal equilibrium
before each reading.

o Perform each measurement in duplicate or triplicate to ensure reproducibility.[7]

Determination of Refractive Index

This is a standard protocol for measuring the refractive index of a liquid sample.

e Objective: To measure the refractive index of a Dibutylammonium Acetate solution.
 Instrumentation: A standard Abbe refractometer.

e Procedure:

o Calibrate the refractometer using a standard reference material with a known refractive
index (e.qg., distilled water).

o Ensure the prism of the refractometer is clean and dry.
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o Apply a few drops of the Dibutylammonium Acetate solution (e.g., 0.5 M in H20) to the

surface of the prism.

o Close the prism assembly.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus on the crosshairs of the eyepiece.

o Read the refractive index value from

the instrument's scale.

o Record the temperature at which the measurement was taken, as refractive index is

temperature-dependent (e.g., 20°C for nD line).

Visualization of Application in Chromatography

Dibutylammonium Acetate is frequently used as an ion-pairing reagent in reversed-phase

HPLC, a technigue essential for the separation of ionic analytes. The following diagram

illustrates the fundamental workflow of this application.
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Caption: Workflow of lon-Pair Chromatography using Dibutylammonium Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b050536?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9320248.htm
https://www.tcichemicals.com/BE/en/sds/A5702_EU_6N.pdf
https://labproinc.com/products/dibutylammonium-acetate-ca-05moll-in-waterion-pair-reagent-for-lc-ms-100ml-a5702-100ml
https://www.lgcstandards.com/PT/en/Dibutylammonium-Acetate-0-5M-Solution-in-Water-/p/TRC-D427250
https://www.lgcstandards.com/PT/en/Dibutylammonium-Acetate-0-5M-Solution-in-Water-/p/TRC-D427250
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutylammonium-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutylammonium-Acetate
https://www.chemscene.com/product/19070-91-8.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8591436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8591436/
https://www.benchchem.com/product/b050536#what-are-the-physical-properties-of-dibutylammonium-acetate
https://www.benchchem.com/product/b050536#what-are-the-physical-properties-of-dibutylammonium-acetate
https://www.benchchem.com/product/b050536#what-are-the-physical-properties-of-dibutylammonium-acetate
https://www.benchchem.com/product/b050536#what-are-the-physical-properties-of-dibutylammonium-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050536?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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